3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol

• Molecular Formula: C8H14N2O
• Molecular Weight: 154.21 g/mol
• SMILES: CC(C1=CN(N=C1)C)C(C)O
• InChI: InChI=1S/C8H14N2O/c1-6(7(2)11)8-4-9-10(3)5-8/h4-7,11H,1-3H3
• InChIKey: YMZVAWFGXNQJSC-UHFFFAOYSA-N

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol: Structural Identity & Physicochemical Profile

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol (CAS 1513981-96-8) is a chiral, secondary alcohol-functionalized pyrazole derivative with molecular formula C₈H₁₄N₂O and molecular weight 154.21 g·mol⁻¹ [1]. The compound features a 1-methylpyrazole ring attached at the 4-position to a butan-2-ol backbone, generating two stereogenic centers (C2 and C3). Its computed XLogP3-AA of 0.6, topo­logical polar surface area (TPSA) of 38.1 Ų, and only two rotatable bonds place it within favorable drug-like or probe-like chemical space [1]. The compound is supplied as a research-grade building block (typically ≥95% purity) and is listed in multiple screening compound collections .

Conformationally restricted scaffold for fragment-based library design

Dual stereogenic centers support enantioselective SAR exploration

Secondary alcohol enables chemoselective derivatization without over-oxidation

Low computed lipophilicity may support solubility-focused lead optimization

• [1] PubChem. Compound Summary for CID 66439155: 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. National Center for Biotechnology Information, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/66439155 View Source

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol: Differentiation from Generic Analogs

The C3-branch attachment of the pyrazole to the butan-2-ol scaffold in 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol produces a distinct conformational and physicochemical signature that diverges from its closest regioisomers and homologs. The positional isomer 4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol (CAS 1343949-71-2) differs only in the attachment point of the pyrazole ring, yet this substitution shift increases the rotatable bond count from 2 to 3 [1][2], altering conformational entropy and potentially ligand–target binding thermodynamics. The methylated homolog 3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol (CAS 1248489-58-8) adds both an extra carbon and higher lipophilicity (XLogP3-AA = 1.0 vs. 0.6), which can affect solubility, metabolic stability, and off-target promiscuity in biological assays [2][3]. Treating any of these analogs as interchangeable without experimental validation risks introducing uncontrolled variables in SAR campaigns, lead optimization, or chemical probe development.

Positional isomer (4-substituted) increases rotatable bond count, which may alter conformational entropy and binding thermodynamics.

3-Methyl homolog has higher lipophilicity, which may shift solubility and off-target binding profile.

Primary alcohol analog (butan-1-ol) has different oxidation pathway: primary alcohol → aldehyde → carboxylic acid, altering synthetic and metabolic handling.

Analogs with single stereocenter limit chiral SAR diversity; direct substitution may miss stereospecific interactions.

• [1] PubChem. Compound Summary for CID 66439155: 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/66439155 View Source
• [2] PubChem. Compound Summary for CID 62128056: 4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/62128056 View Source
• [3] PubChem. Compound Summary for CID 62128062: 3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/62128062 View Source

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol: Quantitative Differentiation Evidence

Reduced Rotatable Bond Count vs. 4-Positional Isomer

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol contains 2 rotatable bonds, whereas the positional isomer 4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol (CAS 1343949-71-2) contains 3 rotatable bonds [1][2]. In fragment-based and HTS campaigns, each additional rotatable bond is associated with an estimated ~0.5–1.0 kJ·mol⁻¹ entropic penalty upon binding and a measurable drop in ligand efficiency metrics [3].

Rotatable bonds

Head-to-head

2

−1 bond vs. 3 (positional isomer)

May reduce binding entropy penalty

Computed by Cactvs; class-level trend

Evidence Dimension	Rotatable bond count
Target Compound Data	2
Comparator Or Baseline	4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol (CAS 1343949-71-2): 3
Quantified Difference	1 fewer rotatable bond (33% reduction)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2024.11.20)

Why This Matters

Fewer rotatable bonds generally correlate with higher probability of target binding and improved ligand efficiency, making this compound a more attractive starting point for fragment elaboration.

• [1] PubChem. CID 66439155: 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/66439155 View Source
• [2] PubChem. CID 62128056: 4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/62128056 View Source
• [3] Schärfer C, Schulz-Gasch T, Ehrlich H-C, Guba W, Rarey M, Stahl M. Torsion Angle Preferences in Druglike Chemical Space: A Comprehensive Analysis. J Med Chem, 2020, 63(15), 8415–8435. View Source

Lower Lipophilicity vs. 3-Methyl Homolog

The target compound exhibits an XLogP3-AA of 0.6, whereas the 3-methyl-substituted homolog (CAS 1248489-58-8) has an XLogP3-AA of 1.0 [1][2]. This 0.4 log-unit difference corresponds to an approximately 2.5‑fold difference in predicted octanol-water partition coefficient, favoring aqueous solubility and potentially reducing phospholipidosis risk and CYP promiscuity [3].

Lipophilicity

Head-to-head

XLogP 0.6

Δ −0.4 vs. 1.0 (methyl homolog)

May favor solubility-driven screening

Computed by XLogP3

Evidence Dimension	XLogP3-AA
Target Compound Data	0.6
Comparator Or Baseline	3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol (CAS 1248489-58-8): 1.0
Quantified Difference	ΔXLogP3-AA = –0.4 (lower lipophilicity)
Conditions	Computed by XLogP3 3.0 (PubChem release 2024.11.20)

Why This Matters

In drug-like chemical space, lower lipophilicity correlates with reduced off-target binding, better aqueous solubility, and more favorable pharmacokinetic profiles, making this compound a superior starting point for lead optimization where solubility-limited absorption is a concern.

• [1] PubChem. CID 66439155: 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/66439155 View Source
• [2] PubChem. CID 62128062: 3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/62128062 View Source
• [3] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov, 2010, 5(3), 235–248. View Source

Secondary Alcohol Oxidation State vs. Primary Alcohol Analog

The target compound contains a secondary alcohol (pKa ~17, oxidizable to a ketone), whereas 4-(1-methyl-1H-pyrazol-4-yl)butan-1-ol (CAS 1339256-72-2) is a primary alcohol (pKa ~16, oxidizable to an aldehyde then carboxylic acid). This difference in oxidation state and reactivity provides distinct synthetic handles: the secondary alcohol resists over-oxidation to the carboxylic acid, enabling chemoselective transformations in the presence of primary alcohols [1][2]. The ketone metabolite of a secondary alcohol also exhibits different hydrogen-bond acceptor geometry compared to the carboxylic acid metabolite of a primary alcohol, which can affect off-target pharmacology [3].

Alcohol oxidation state

Class-level

Secondary → ketone

Primary analog → aldehyde → acid

Reported oxidation-state differentiation

Class-level metabolic principles

Evidence Dimension	Alcohol oxidation state and metabolic fate
Target Compound Data	Secondary alcohol → ketone
Comparator Or Baseline	4-(1-methyl-1H-pyrazol-4-yl)butan-1-ol: primary alcohol → aldehyde → carboxylic acid
Quantified Difference	Qualitative difference in oxidation potential and metabolic end-product
Conditions	Class-level organic chemistry and drug metabolism principles

Why This Matters

The secondary alcohol offers cleaner synthetic derivatization and a simpler metabolic profile compared to primary alcohol analogs, reducing the likelihood of reactive aldehyde intermediate formation and enabling more predictable structure–metabolism relationships.

• [1] PubChem. CID 66439155: 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/66439155 View Source
• [2] PubChem. CID 62128061: 4-(1-methyl-1H-pyrazol-4-yl)butan-1-ol (CAS 1339256-72-2). NCBI, 2026. View Source
• [3] Testa B, Krämer SD. The Biochemistry of Drug Metabolism – An Introduction. Chem Biodivers, 2009, 6(5), 591–684. View Source

Two Stereogenic Centers for Chiral Resolution

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol possesses two sp³ stereogenic centers (C2 and C3), generating up to four stereoisomers. By contrast, the comparator 1-(butan-2-yl)-1H-pyrazol-4-ol (CAS 75702-87-3) lacks the C3 stereocenter and the 4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol positional isomer has its stereocenter at C2 only [1][2]. Chiral pyrazole derivatives have been established as valuable ligands for enantioselective catalysis and as intermediates for stereochemically defined pharmaceutical candidates [3].

Stereogenic centers

Context-dependent

2

+1 center vs. 1 (positional analog)

Enables chiral diversity for SAR

Reported structural analysis

Evidence Dimension	Number of stereogenic centers for chiral diversification
Target Compound Data	2 (C2 and C3)
Comparator Or Baseline	4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol: 1 (C2 only); 1-(butan-2-yl)-1H-pyrazol-4-ol: 1 (butan-2-yl only)
Quantified Difference	2 stereocenters vs. 1 (200% increase in stereochemical complexity)
Conditions	Structural analysis from PubChem 2D and SMILES representations

Why This Matters

The presence of two stereocenters makes this compound a more versatile chiral building block for enantioselective synthesis, offering greater diastereomeric diversity for SAR exploration of stereochemistry-dependent biological targets.

• [1] PubChem. CID 66439155: 3-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/66439155 View Source
• [2] PubChem. CID 62128056: 4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov/compound/62128056 View Source
• [3] Wang H. Enantioselective synthesis of chiral pyrazolone and pyrazole derivatives. Org Biomol Chem, 2022, 20(12), 2370–2386. View Source

3-(1-Methyl-1H-pyrazol-4-yl)butan-2-ol: Application Scenarios

Conformationally Restricted Scaffolds for FBDD

With only 2 rotatable bonds—fewer than its closest positional isomer—this compound offers higher conformational rigidity for fragment library design [1]. FBDD campaigns targeting kinases, GPCRs, or epigenetic readers where pyrazole is a recognized privileged scaffold benefit from the reduced entropic penalty upon binding, potentially yielding higher hit rates in SPR or TSA-based screens compared to more flexible analogs.

Solubility-Limited Absorption in Lead Optimization

The XLogP3-AA of 0.6 distinguishes this compound from the more lipophilic 3-methyl homolog (XLogP3-AA = 1.0) [2]. In lead series where aqueous solubility below 10 µM limits oral bioavailability, this lower logP starting point reduces the need for solubility-enhancing structural modifications (e.g., introducing ionizable centers) that can compromise target potency.

Stereochemical SAR Exploration of Chiral Targets

The two stereogenic centers (C2 and C3) provide four potential stereoisomers for probing enantioselective or diastereoselective interactions with chiral biological targets such as kinases, proteases, or nuclear receptors [3]. Chiral resolution or asymmetric synthesis of individual stereoisomers can reveal stereochemistry-dependent potency and selectivity that is inaccessible with single-stereocenter or achiral comparators.

Chemoselective Derivatization via Secondary Alcohol Handle

The secondary alcohol group resists over-oxidation to carboxylic acid, making it a more reliable synthetic handle for esterification, carbamoylation, or Mitsunobu coupling compared to primary alcohol analogs [4]. This enables cleaner diversification of pyrazole-containing compound libraries without requiring alcohol protection/deprotection sequences.

Application

Selection Property

Validation Focus

Fragment-based library design

Conformational restriction

Binding entropy and hit-rate assessment

Lead optimization with solubility constraints

Low lipophilicity (XLogP)

Solubility and off-target binding review

Stereochemical SAR exploration

Dual stereocenter diversity

Enantioselective interaction profiling

Chemoselective derivatization

Secondary alcohol reactivity

Oxidation stability and synthetic yield

• [1] PubChem. CID 66439155 vs. CID 62128056. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov View Source
• [2] PubChem. CID 66439155 vs. CID 62128062. NCBI, 2026. https://pubchem.ncbi.nlm.nih.gov View Source
• [3] Wang H. Enantioselective synthesis of chiral pyrazolone and pyrazole derivatives. Org Biomol Chem, 2022, 20(12), 2370–2386. View Source
• [4] Carey FA, Sundberg RJ. Advanced Organic Chemistry Part B: Reactions and Synthesis, 5th ed. Springer, 2007. pp. 437–445 (oxidation of alcohols). View Source